Cas no 125674-78-4 (Phosphinic acid,(4,5-dihydro-3-phenyl-5-isoxazolyl)methyl- (9CI))
125674-78-4 structure
Product Name:Phosphinic acid,(4,5-dihydro-3-phenyl-5-isoxazolyl)methyl- (9CI)
CAS No:125674-78-4
MF:C10H12NO3P
MW:225.180943489075
CID:144602
PubChem ID:3079447
Update Time:2025-04-19
Phosphinic acid,(4,5-dihydro-3-phenyl-5-isoxazolyl)methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphinic acid,(4,5-dihydro-3-phenyl-5-isoxazolyl)methyl- (9CI)
- hydroxy-oxo-[(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]phosphanium
- Phosphinic acid, (4,5-dihydro-3-phenyl-5-isoxazolyl)methyl-
- SCHEMBL9327057
- DTXSID00925224
- KXVRBUHBSWIKEN-UHFFFAOYSA-N
- (4,5-Dihydro-3-phenyl-5-isoxazolyl)methylphosphinic acid
- METHYL(3-PHENYL-4,5-DIHYDRO-1,2-OXAZOL-5-YL)PHOSPHINIC ACID
- 3-Phenyl-2-isoxazolin-5-yl(P-methyl)phosphinic acid
- 125674-78-4
-
- Inchi: 1S/C10H12NO3P/c1-15(12,13)10-7-9(11-14-10)8-5-3-2-4-6-8/h2-6,10H,7H2,1H3,(H,12,13)
- InChI Key: KXVRBUHBSWIKEN-UHFFFAOYSA-N
- SMILES: P(C)(C1CC(C2C=CC=CC=2)=NO1)(=O)O
Computed Properties
- Exact Mass: 225.05556
- Monoisotopic Mass: 225.05548024g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.89
Phosphinic acid,(4,5-dihydro-3-phenyl-5-isoxazolyl)methyl- (9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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